(1R)-(-)-Menthyl glyoxylate monohydrate, 98%

• IUPAC Name: [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 2-oxoacetate;hydrate
• InChI: InChI=1S/C12H20O3.H2O/c1-8(2)10-5-4-9(3)6-11(10)15-12(14)7-13;/h7-11H,4-6H2,1-3H3;1H2/t9-,10+,11-;/m1./s1
• InChI Key: VUSFWFWBNKEYQY-QJQMQQLTSA-N
• Canonical SMILES: CC1CCC(C(C1)OC(=O)C=O)C(C)C.O
• Isomeric SMILES: C[C@@H]1CC[C@H]([C@@H](C1)OC(=O)C=O)C(C)C.O
• Molecular Formula: C12H22O4
• Molecular Weight: 230.30 g/mol

Description

(1R)-(-)-Menthyl glyoxylate monohydrate, 98% (MG98) is an organic compound that is widely used in scientific research and in the laboratory. MG98 is a chiral molecule, meaning it has two enantiomers, and is a derivative of menthol, the naturally occurring substance found in peppermint. It is a volatile liquid and is used in various fields of research, such as biochemistry and pharmacology.

Scientific Research Applications

(1R)-(-)-Menthyl glyoxylate monohydrate, 98% is used in a variety of scientific research applications. It has been used in studies of the metabolism of drugs, as well as in the development of new drug delivery systems. It has also been used as a tool to study the structure and function of proteins and enzymes, as well as to study the interaction between drugs and receptors. Additionally, (1R)-(-)-Menthyl glyoxylate monohydrate, 98% has been used to study the effects of drugs on the nervous system, as well as to study the effects of drugs on the cardiovascular system.

Mechanism of Action

(1R)-(-)-Menthyl glyoxylate monohydrate, 98% is believed to act as a prodrug, meaning it is converted into an active form in the body. It is thought to be converted into an active form by enzymes in the liver, which then bind to specific receptors in the body. The active form of (1R)-(-)-Menthyl glyoxylate monohydrate, 98% then binds to these receptors, resulting in a biological response.
Biochemical and Physiological Effects
(1R)-(-)-Menthyl glyoxylate monohydrate, 98% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as cytochrome P450, which is involved in the metabolism of drugs. Additionally, it has been shown to increase the expression of certain genes, such as the gene for the enzyme cytochrome P450. It has also been shown to have an effect on the activity of certain neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

(1R)-(-)-Menthyl glyoxylate monohydrate, 98% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to obtain. Additionally, it is highly soluble in water and has a low boiling point, making it easy to handle and store. However, it is important to note that (1R)-(-)-Menthyl glyoxylate monohydrate, 98% is a volatile compound and should be handled with care. Additionally, it is important to note that (1R)-(-)-Menthyl glyoxylate monohydrate, 98% is a chiral molecule and can be difficult to separate into its individual enantiomers.

Future Directions

The potential future directions for (1R)-(-)-Menthyl glyoxylate monohydrate, 98% are numerous. For example, further research could be conducted to better understand the mechanism of action of (1R)-(-)-Menthyl glyoxylate monohydrate, 98% and its effects on the body. Additionally, further research could be conducted to develop new drug delivery systems and to study the effects of (1R)-(-)-Menthyl glyoxylate monohydrate, 98% on the nervous system and cardiovascular system. Additionally, further research could be conducted to develop new methods of synthesizing (1R)-(-)-Menthyl glyoxylate monohydrate, 98% and to study the effects of (1R)-(-)-Menthyl glyoxylate monohydrate, 98% on the metabolism of drugs. Finally, further research could be conducted to study the interactions between (1R)-(-)-Menthyl glyoxylate monohydrate, 98% and other drugs, as well as the effects of (1R)-(-)-Menthyl glyoxylate monohydrate, 98% on the expression of certain genes.

Synthesis Methods

(1R)-(-)-Menthyl glyoxylate monohydrate, 98% can be synthesized in a number of ways. One of the most common methods is the reaction of menthol and glyoxylic acid in the presence of a catalyst, such as pyridine. This reaction will produce a mixture of both enantiomers of (1R)-(-)-Menthyl glyoxylate monohydrate, 98%, which can then be separated by chromatographic techniques. Other methods of synthesis include the reaction of menthol and glyoxyloyl chloride, or the reaction of menthol with glyoxylic acid and an organometallic reagent.